Cas no 1864073-84-6 (2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine hydrochloride)

• Product Name: 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine hydrochloride
• CAS No: 1864073-84-6
• MF: C₈H₁₂ClN₃S
• MW: 217.718978881836
• MDL: MFCD28125860
• CID: 4772623
• PubChem ID: 86262204
• Update Time: 2026-02-26

2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-((azetidin-3-ylmethyl)thio)pyrimidine hydrochloride
• 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine hydrochloride

• MDL： MFCD28125860
• Inchi： 1S/C8H11N3S.ClH/c1-2-10-8(11-3-1)12-6-7-4-9-5-7;/h1-3,7,9H,4-6H2;1H
• InChI Key： QQYNXSSBXLLRGI-UHFFFAOYSA-N
• SMILES： Cl.S(C1N=CC=CN=1)CC1CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Topological Polar Surface Area: 63.1

Additional information on 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine hydrochloride

2-{[(Azetidin-3-yl)methyl]sulfanyl}pyrimidine Hydrochloride: A Comprehensive Overview

The compound with CAS No. 1864073-84-6, known as 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine hydrochloride, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrimidine ring with a sulfanyl group attached to an azetidine moiety. The azetidin-3-yl group, a four-membered ring containing three carbons and one nitrogen atom, contributes to the compound's intriguing chemical properties. The sulfanyl group, on the other hand, introduces sulfur into the molecule, potentially enhancing its reactivity and bioavailability.

Recent studies have highlighted the potential of 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine hydrochloride as a promising candidate in drug discovery. Researchers have explored its ability to modulate various biological pathways, particularly those involved in cancer progression. The pyrimidine core of the molecule is known to interact with key enzymes and receptors, making it a valuable scaffold for developing therapeutic agents. Moreover, the presence of the azetidine ring introduces steric and electronic effects that can fine-tune the compound's pharmacokinetic properties.

The synthesis of 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine hydrochloride involves a multi-step process that combines principles of organic synthesis and medicinal chemistry. The starting materials typically include pyrimidine derivatives and azetidine precursors, which are subjected to nucleophilic substitution or coupling reactions under controlled conditions. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

In terms of pharmacological activity, 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine hydrochloride has shown remarkable selectivity towards certain cellular targets. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential application in treating chronic diseases such as arthritis and neurodegenerative disorders. Furthermore, its hydrochloride salt form ensures optimal solubility and stability, which are critical factors for drug delivery.

The structural uniqueness of this compound also lends itself to various applications in materials science. The sulfur-containing group can act as a coordinating ligand in metalloorganic frameworks (MOFs), opening new avenues for catalysis and sensing technologies. Recent research has explored the use of 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine hydrochloride in constructing MOFs with enhanced surface areas and selectivity for gas adsorption.

Looking ahead, the development of 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine hydrochloride into a clinically relevant drug requires further optimization of its pharmacokinetic profile. Ongoing studies aim to address issues such as bioavailability and metabolic stability by modifying the azetidine ring or introducing additional functional groups. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate this process.

In conclusion, 2-{[(azetidin-3-yl)methyl]sulfanyl}pyrimidine hydrochloride (CAS No. 1864073-84-6) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advances in synthetic methods and pharmacological research, positions it as a key player in future drug development and materials innovation.